Cas no 957120-36-4 (8-Bromo-5-methylimidazo1,2-apyridine, hydrochloride)

• Product Name: 8-Bromo-5-methylimidazo1,2-apyridine, hydrochloride
• CAS No: 957120-36-4
• MF: C₈H₈BrClN₂
• MW: 247.519519805908
• MDL: MFCD09800975
• CID: 821261
• PubChem ID: 46738650
• Update Time: 2025-11-02

8-Bromo-5-methylimidazo1,2-apyridine, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-methylimidazo[1,2-a]pyridine hydrochloride
• 8-Bromo-5-methylimidazo[1,2-a]pyridine, HCl
• 8-Bromo-5-methylimidazo[1,2-a]pyridine HCl
• AX8215199
• V9792
• 8-Bromo-5-methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• DTXSID90674310
• AKOS015892410
• 957120-36-4
• AS-68995
• CS-0187280
• 8-Bromo-5-methylimidazo[1,2-a]pyridinehydrochloride
• MFCD09800975
• D82319
• SCHEMBL16241469
• 8-bromo-5-methylimidazo[1,2-a]pyridine;hydrochloride
• 8-Bromo-5-methylimidazo1,2-apyridine, hydrochloride

• MDL： MFCD09800975
• Inchi： 1S/C8H7BrN2.ClH/c1-6-2-3-7(9)8-10-4-5-11(6)8;/h2-5H,1H3;1H
• InChI Key： XDXQVISKIZXMLN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)N2C=CN=C21.Cl

Computed Properties

• Exact Mass: 245.95600
• Monoisotopic Mass: 245.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3

Experimental Properties

• PSA: 17.30000
• LogP: 3.20720

Additional information on 8-Bromo-5-methylimidazo1,2-apyridine, hydrochloride

8-Bromo-5-methylimidazo[1,2-a]pyridine, Hydrochloride (CAS No. 957120-36-4): A Comprehensive Overview

8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride (CAS No. 957120-36-4) is a significant heterocyclic compound widely used in pharmaceutical research and organic synthesis. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in medicinal chemistry. The presence of a bromine substituent at the 8-position and a methyl group at the 5-position enhances its reactivity, making it a valuable intermediate in drug discovery.

The chemical structure of 8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride features a fused bicyclic system, combining an imidazole ring with a pyridine ring. This structural motif is often explored in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) drugs. Researchers are particularly interested in this compound due to its potential role in targeting G-protein-coupled receptors (GPCRs), which are critical in various physiological processes.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in treating neurodegenerative diseases and cancer. The 8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride scaffold is frequently employed in the synthesis of novel small-molecule therapeutics, aligning with the growing trend of personalized medicine. Its bromine moiety also allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse compound libraries.

From a market perspective, 8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride is gaining traction among pharmaceutical companies and contract research organizations (CROs). Its versatility as a building block in drug development makes it a sought-after reagent. Additionally, the rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models increasingly predict their efficacy in novel therapeutic targets.

For researchers and industry professionals, understanding the physicochemical properties of 8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride is crucial. The compound typically appears as a white to off-white crystalline powder, soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its stability under standard laboratory conditions ensures reliable performance in synthetic applications.

In conclusion, 8-Bromo-5-methylimidazo[1,2-a]pyridine, hydrochloride (CAS No. 957120-36-4) represents a pivotal compound in modern medicinal chemistry. Its structural features, reactivity, and broad applicability position it as a key player in the development of next-generation therapeutics. As the pharmaceutical industry continues to evolve, this compound is expected to remain at the forefront of drug discovery innovation.